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Compound of Interest

Compound Name: PIK-90

CAS No.: 677338-12-4

Cat. No.: B1684649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of a PIK-90
stock solution in dimethyl sulfoxide (DMSO). PIK-90 is a potent, cell-permeable inhibitor of

phosphoinositide 3-kinases (PI3Ks), making it a valuable tool in cancer research and the study

of cell signaling pathways.[1][2]

PIK-90: Key Properties and Inhibitory Profile
PIK-90 is an imidazoquinazoline compound that functions as a reversible, ATP-competitive

inhibitor of PI3K kinases.[3] It exhibits broad-spectrum activity against Class I PI3K isoforms

and also inhibits other related kinases.

Table 1: Chemical and Physical Properties of PIK-90
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Property Value References

Alternate Names PI 3-K inhibitor IX, PIK-85 [1][4]

Molecular Formula C₁₈H₁₇N₅O₃ [1]

Molecular Weight 351.36 g/mol [4]

CAS Number 677338-12-4 [1]

Appearance
Solid, crystalline powder, off-

white to yellow
[1][5]

Purity ≥98% [1]

Table 2: PIK-90 Inhibitory Activity (IC₅₀)

Target IC₅₀ (nM) References

p110α 11 [6]

p110γ 18 [6]

p110δ 58 [1][6]

p110β 350 [1][7]

DNA-PK 13 [5]

mTORC1 1050 [3]

PI3K/Akt/mTOR Signaling Pathway Inhibition by PIK-90
The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth,

proliferation, survival, and metabolism. PIK-90 exerts its inhibitory effects by blocking the

catalytic activity of PI3K, which prevents the phosphorylation of phosphatidylinositol-4,5-

bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3).[8] This, in turn, inhibits

the downstream activation of Akt and mTOR.
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PI3K/Akt/mTOR signaling pathway with PIK-90 inhibition.

Experimental Protocol: Preparation of a 10 mM PIK-
90 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of PIK-90 in DMSO.

Materials and Equipment
PIK-90 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle PIK-90 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.[9]

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparing a PIK-90
DMSO Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684649/docs#application-notes-and-protocols-
preparing-a-pik-90-dmso-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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